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Compound of Interest

Compound Name: cefditoren pivoxil

Cat. No.: B1214328 Get Quote

Introduction

Cefditoren pivoxil is a third-generation oral cephalosporin antibiotic. It is a prodrug that is

rapidly hydrolyzed by esterases to its active form, cefditoren.[1][2][3][4] Accurate and reliable

quantification of cefditoren pivoxil in bulk drug, pharmaceutical formulations, and biological

matrices is crucial for quality control, stability studies, and pharmacokinetic assessments. This

document provides detailed protocols for the quantitative analysis of cefditoren pivoxil using

High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid

Chromatography-Mass Spectrometry with Time-of-Flight detection (LC-MS/TOF).

Quantitative Data Summary

The following table summarizes the key quantitative parameters for various developed HPLC

methods for cefditoren pivoxil analysis.
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Parameter
HPLC
Method 1

HPLC
Method 2

HPLC
Method 3

HPLC
Method 4

HPLC
Method 5

Column

C18 Nucleosil

(150 x 4.6

mm, 5 µm)

C-18

(dimensions

not specified)

[5]

Kromosil C18

(250 x 4.6

mm, 5µ)[6]

Phenomenex

Luna C18

(150 mm ´

4.6 mm, 5

µm)[7]

C-18

column[8][9]

Mobile Phase

Phosphate

buffer (pH

3.0):

Acetonitrile:

Methanol

(50:25:25 v/v)

Phosphate

buffer (pH

8.0):

Acetonitrile

(40:60, v/v)[5]

Methanol:

0.025M

KH2PO4

buffer (75:25

v/v)[6]

Acetonitrile:

Water (50:

50, v/v), pH

adjusted to

3.5[7]

Water:

Acetonitrile

(50:50, v/v)[8]

[9]

Flow Rate 1.0 mL/min 1.0 mL/min[5] 1.0 mL/min[6] Not Specified
1.2 mL/min[8]

[9]

Detection

(UV)
230 nm 220 nm[5] 231 nm[6] 230 nm[7] 218 nm[8][9]

Retention

Time
4.2 min Not Specified 2.75 min[6] Not Specified Not Specified

Linearity

Range

40 - 360

µg/mL

0.1 - 200

µg/mL[5]

40 - 120

µg/mL[6]

20 - 120

µg/mL[7]

1.0 - 250

µg/mL[8][9]

Correlation

(R²)
0.9999 0.9998[5] Not Specified Not Specified 0.999[8][9]

Accuracy (%

Recovery)
99.21% Not Specified Not Specified

98.77 -

101.29%[7]
Not Specified

Experimental Protocols
Protocol 1: RP-HPLC Method for Quantification of
Cefditoren Pivoxil in Pharmaceutical Formulations
This protocol is based on a simple and accurate isocratic reverse-phase HPLC method.
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1. Instrumentation

High-Performance Liquid Chromatography (HPLC) system with a UV-PDA detector.

C18 Nucleosil column (150 x 4.6 mm i.d., 5 µm particle size).

Data acquisition and processing software.

2. Reagents and Materials

Cefditoren Pivoxil reference standard.

Methanol (HPLC grade).

Acetonitrile (HPLC grade).

Sodium dihydrogen orthophosphate.

Orthophosphoric acid.

Water (HPLC Grade).

3. Chromatographic Conditions

Mobile Phase: Phosphate buffer (pH 3.0), acetonitrile, and methanol in the ratio of 50:25:25

v/v.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 230 nm.

Injection Volume: 20 µL.

Column Temperature: Ambient (25 ± 10°C).

Run Time: 10 minutes.

4. Preparation of Solutions
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Phosphate Buffer (pH 3.0): Prepare a solution of sodium dihydrogen orthophosphate in

HPLC grade water and adjust the pH to 3.0 with orthophosphoric acid.

Mobile Phase: Mix the phosphate buffer, acetonitrile, and methanol in the specified ratio and

degas before use.

Standard Stock Solution: Accurately weigh and dissolve the Cefditoren Pivoxil reference

standard in the mobile phase to obtain a known concentration.

Sample Solution: For tablet analysis, weigh and powder a sufficient number of tablets.

Dissolve an amount of powder equivalent to a specific dose of Cefditoren Pivoxil in the

mobile phase, sonicate to ensure complete dissolution, and filter through a 0.45 µm

membrane filter.

5. Method Validation Parameters

Linearity: Prepare a series of dilutions from the stock solution in the range of 40-360 µg/mL.

Inject each concentration and plot the peak area against the concentration. The correlation

coefficient (R²) should be ≥ 0.999.

Accuracy: Perform recovery studies by spiking a known amount of the standard into the

sample solution. The mean recovery should be within 98-102%.

Precision: Assess repeatability by injecting the same sample multiple times. The relative

standard deviation (%RSD) should be less than 2%.

Protocol 2: LC-MS/TOF Method for Identification and
Characterization of Cefditoren Pivoxil and its
Degradation Products
This protocol is adapted from a method used for stability-indicating studies and can be applied

for quantification with appropriate validation.

1. Instrumentation

Liquid Chromatography system coupled with a Time-of-Flight Mass Spectrometer (LC-

MS/TOF).
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HiQSil C18 column (250 × 4.6 mm, 5 µ).[1][4]

Data acquisition and processing software.

2. Reagents and Materials

Cefditoren Pivoxil reference standard.

Methanol (LC-MS grade).[1][4]

Ammonium acetate (LC-MS grade).[1][4]

Formic acid (LC-MS grade).[1][4]

Water (LC-MS grade).

3. Chromatographic and Mass Spectrometric Conditions

Mobile Phase: A linear gradient elution using Methanol (A) and 25 mM Ammonium Acetate

buffer, pH 3.5 adjusted with formic acid (B).[1][4]

Flow Rate: 1.0 mL/min.[1][4]

Injection Volume: 20 µL.[4]

Mass Spectrometer: Time-of-Flight (TOF).

Ionization Mode: Positive Electrospray Ionization (ESI+).[1][4]

Mass Range: m/z 100-1000.[1][4]

4. Preparation of Solutions

Ammonium Acetate Buffer (25 mM, pH 3.5): Dissolve ammonium acetate in LC-MS grade

water to a concentration of 25 mM and adjust the pH to 3.5 with formic acid.[1][4]

Diluent: A mixture of methanol and ammonium acetate buffer (50:50 v/v).[1][4]
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Standard and Sample Solutions: Prepare as described in the HPLC protocol, using the

specified diluent.

5. Data Analysis

For quantification, a calibration curve is constructed by plotting the peak area of the

molecular ion of Cefditoren Pivoxil against the concentration.

The accurate mass measurement capabilities of the TOF analyzer can be used to confirm

the elemental composition of the parent drug and any related substances.
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Caption: General workflow for the quantification of Cefditoren Pivoxil.
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Caption: Relationship between analytical techniques and their key validation parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5760946/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5760946/
https://pubmed.ncbi.nlm.nih.gov/29403785/
https://pubmed.ncbi.nlm.nih.gov/29403785/
https://www.benchchem.com/product/b1214328#hplc-and-lc-ms-tof-methods-for-cefditoren-pivoxil-quantification
https://www.benchchem.com/product/b1214328#hplc-and-lc-ms-tof-methods-for-cefditoren-pivoxil-quantification
https://www.benchchem.com/product/b1214328#hplc-and-lc-ms-tof-methods-for-cefditoren-pivoxil-quantification
https://www.benchchem.com/product/b1214328#hplc-and-lc-ms-tof-methods-for-cefditoren-pivoxil-quantification
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1214328?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

